3-chloro-4-methyl-N-(5-quinolinyl)benzamide

• Molecular Formula: C17H13ClN2O
• Molecular Weight: 296.7 g/mol
• IUPAC Name: 3-chloro-4-methyl-N-quinolin-5-ylbenzamide
• InChI: InChI=1S/C17H13ClN2O/c1-11-7-8-12(10-14(11)18)17(21)20-16-6-2-5-15-13(16)4-3-9-19-15/h2-10H,1H3,(H,20,21)
• InChI Key: XDRZSQNDDRLKFJ-UHFFFAOYSA-N
• SMILES: CC1=C(C=C(C=C1)C(=O)NC2=CC=CC3=C2C=CC=N3)Cl

Description

3-chloro-4-methyl-N-(5-quinolinyl)benzamide, also known as CQ, is a synthetic compound that has been widely used in scientific research. It belongs to the class of 4-aminoquinoline compounds and has been studied for its potential use in the treatment of malaria and other diseases.

Mechanism of Action

The mechanism of action of 3-chloro-4-methyl-N-(5-quinolinyl)benzamide involves the inhibition of heme polymerization, which is essential for the survival of the malaria parasite. 3-chloro-4-methyl-N-(5-quinolinyl)benzamide binds to heme, preventing its conversion into hemozoin, a non-toxic crystalline form. This leads to the accumulation of toxic heme in the parasite, resulting in its death. 3-chloro-4-methyl-N-(5-quinolinyl)benzamide has also been shown to have immunomodulatory effects, which may contribute to its efficacy in the treatment of other diseases.
Biochemical and Physiological Effects:
3-chloro-4-methyl-N-(5-quinolinyl)benzamide has been shown to have a number of biochemical and physiological effects. It has been shown to inhibit lysosomal acidification, which may contribute to its antimalarial activity. 3-chloro-4-methyl-N-(5-quinolinyl)benzamide has also been shown to inhibit the production of pro-inflammatory cytokines and chemokines, which may contribute to its immunomodulatory effects. In addition, 3-chloro-4-methyl-N-(5-quinolinyl)benzamide has been shown to have antioxidant properties, which may be beneficial in the treatment of diseases such as cancer and neurodegenerative disorders.

Advantages and Limitations for Lab Experiments

3-chloro-4-methyl-N-(5-quinolinyl)benzamide has a number of advantages for lab experiments. It is relatively easy to synthesize and has a well-established mechanism of action. It has also been extensively studied, making it a well-characterized compound. However, 3-chloro-4-methyl-N-(5-quinolinyl)benzamide also has some limitations. It has been shown to have some toxicity in certain cell types, which may limit its use in some experiments. In addition, its mechanism of action may not be fully understood in all contexts, which may limit its use in certain studies.

Future Directions

There are a number of future directions for the study of 3-chloro-4-methyl-N-(5-quinolinyl)benzamide. One area of interest is the development of new derivatives of 3-chloro-4-methyl-N-(5-quinolinyl)benzamide with improved pharmacological properties. Another area of interest is the study of the immunomodulatory effects of 3-chloro-4-methyl-N-(5-quinolinyl)benzamide in the context of autoimmune disorders and viral infections. In addition, the potential use of 3-chloro-4-methyl-N-(5-quinolinyl)benzamide in combination with other drugs for the treatment of malaria and other diseases is an area of active research. Finally, the development of new methods for the synthesis of 3-chloro-4-methyl-N-(5-quinolinyl)benzamide and its derivatives is an area of interest for the optimization of its pharmacological properties.

Synthesis Methods

The synthesis of 3-chloro-4-methyl-N-(5-quinolinyl)benzamide involves the reaction of 4-chloro-3-methylbenzoic acid with 5-aminoquinoline in the presence of a coupling agent such as dicyclohexylcarbodiimide (DCC) and a catalyst such as 4-dimethylaminopyridine (DMAP). The resulting product is then treated with thionyl chloride to obtain 3-chloro-4-methyl-N-(5-quinolinyl)benzamide.

Scientific Research Applications

3-chloro-4-methyl-N-(5-quinolinyl)benzamide has been extensively studied for its potential use in the treatment of malaria. It has been shown to be effective against both chloroquine-sensitive and chloroquine-resistant strains of Plasmodium falciparum, the parasite responsible for most cases of severe malaria. 3-chloro-4-methyl-N-(5-quinolinyl)benzamide has also been studied for its potential use in the treatment of other diseases such as cancer, autoimmune disorders, and viral infections.